1-methyl-N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)-1H-imidazole-4-sulfonamide

• IUPAC Name: 1-methyl-N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)imidazole-4-sulfonamide
• InChI: InChI=1S/C11H12N6O2S/c1-8-3-10-12-4-9(5-17(10)14-8)15-20(18,19)11-6-16(2)7-13-11/h3-7,15H,1-2H3
• InChI Key: CDRGZPAFWZKDPP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C=C(C=NC2=C1)NS(=O)(=O)C3=CN(C=N3)C
• Molecular Formula: C11H12N6O2S
• Molecular Weight: 292.32 g/mol
• CAS No.: 1795085-57-2

Description

1-methyl-N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)-1H-imidazole-4-sulfonamide is a useful research compound. Its molecular formula is C11H12N6O2S and its molecular weight is 292.32. The purity is usually 95%.
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Scientific Research Applications

Antiviral Applications

Research on pyrazolo[3,4-d]pyrimidine analogues, such as those discussed by Saxena et al. (1990), has shown antiviral activity against human cytomegalovirus and herpes simplex virus type 1. This indicates the potential of pyrazolo[1,5-a]pyrimidine derivatives in antiviral therapies (Saxena et al., 1990).

Insecticidal Applications

Soliman et al. (2020) synthesized a novel series of sulfonamide-bearing thiazole derivatives, which demonstrated potent toxic effects as insecticidal agents against the cotton leafworm, Spodoptera littoralis. This suggests that similar compounds could be explored for agricultural pest control (Soliman et al., 2020).

Cognitive Impairment Treatment

A study by Li et al. (2016) focused on the synthesis of 3-aminopyrazolo[3,4-d]pyrimidinones as phosphodiesterase 1 (PDE1) inhibitors. The research led to the identification of a clinical candidate, ITI-214, for treating cognitive deficits associated with schizophrenia and Alzheimer's disease, showing the therapeutic potential of pyrazolo[1,5-a]pyrimidine derivatives in neurodegenerative and neuropsychiatric diseases (Li et al., 2016).

Antibacterial Applications

The study by Azab et al. (2013) explored the synthesis of new heterocyclic compounds containing a sulfonamido moiety for use as antibacterial agents. This research highlights the importance of sulfonamide derivatives in developing new antibacterial therapies (Azab et al., 2013).

Future Directions

The future directions for pyrazolo[1,5-a]pyrimidines are promising. They have attracted a great deal of attention in material science recently due to their significant photophysical properties. Moreover, the discussion highlights their anticancer potential and enzymatic inhibitory activity, which hopefully could lead to new rational and efficient designs of drugs bearing the pyrazolo[1,5-a]pyrimidine core.